Dspe-peg-NH2

• Molecular Formula: C46H91N2O11P
• Molecular Weight: 879.2 g/mol
• InChI: InChI=1S/C46H91N2O11P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-44(49)56-41-43(42-58-60(52,53)57-38-36-48-46(51)55-40-39-54-37-35-47)59-45(50)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h43H,3-42,47H2,1-2H3,(H,48,51)(H,52,53)/t43-/m1/s1
• InChIKey: BBJPYLDHKQBAQS-VZUYHUTRSA-N

DSPE-PEG-NH2 Selection Guide: Reactive Lipid-PEG Conjugate

DSPE-PEG-NH2 (CAS 474922-26-4) is a linear heterobifunctional PEGylation reagent comprising 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) conjugated to a polyethylene glycol (PEG) chain terminating in a primary amine (–NH2) . The DSPE moiety (two saturated C18 acyl chains, Tm ~55°C) provides stable insertion into lipid bilayers, while the PEG segment (typical MW 1000–5000 Da) confers steric stabilization and prolonged circulation. The terminal amine distinguishes this conjugate from non-functionalized methoxy-terminated DSPE-PEG: it is protonatable (pKa ~9.0–9.5), conferring positive surface charge at physiological pH, and serves as a versatile reaction handle for covalent conjugation to carboxyl-containing targeting ligands (antibodies, peptides, aptamers), activated esters, aldehydes, and isothiocyanates . Avanti Research supplies this compound as a high-purity ammonium salt (>99% by analytical validation) in chloroform and powder forms for liposomal and lipid nanoparticle (LNP) formulation .

Conjugation handle

Amine-reactive platform for carboxyl ligands, NHS esters, and reductive amination

Surface charge

Positive zeta potential at physiological pH supports nucleic acid complexation studies

pH-responsive

Protonatable amine enables endosomal pH-triggered charge switch research

Why DSPE-PEG-NH2 Cannot Be Substituted

Interchanging DSPE-PEG-NH2 with a methoxy-terminated (DSPE-PEG-OCH3), maleimide-terminated (DSPE-PEG-Mal), or carboxyl-terminated (DSPE-PEG-COOH) analog without adjusting the experimental design will produce fundamentally different pharmacokinetic, targeting, and delivery outcomes. The terminal functional group governs de-PEGylation kinetics, blood clearance rate, surface charge, and the chemical repertoire available for bioconjugation [1]. In a systematic head-to-head study of five DSPE-PEG end-group variants in rats, the amino-terminated formulation (DE-NH2) exhibited rapid blood clearance similar to hydroxyl-terminated (DE-OH), whereas the methoxy-terminated formulation (DE-OCH3) demonstrated the longest circulation half-life – a difference driven solely by the PEG terminus [2]. Furthermore, replacing methoxy with amine on PEGylated lipids in LNP formulations accelerates PEG shedding and enhances LNP–hepatocyte interaction, producing a 2–3‑fold increase in liver mRNA delivery [1]. Procurement of an incorrect DSPE-PEG variant without considering these end-group-specific properties risks compromised experimental reproducibility and failed targeting strategies.

End-group controls PK

Amine (NH2) shows rapid clearance vs. methoxy (OCH3) prolonged half-life; substitution may shift liver accumulation profiles without intentional de-PEGylation design.

Bioconjugation scope

NH2 reacts with >5 electrophiles (NHS, COOH, aldehyde); maleimide (Mal) is thiol-only, COOH-terminated requires amine on ligand. Mismatch limits targeting ligand repertoire.

Surface charge mismatch

NH2 imparts positive zeta potential for electrostatic nucleic acid binding; methoxy is neutral – replacing NH2 with OCH3 may alter LNP assembly and cargo loading.

• [1] Gao M, Zhong J, Liu X, Zhao Y, Zhu D, Shi X, Xu X, Zhou Q, Xuan W, Zhang Y, Zhou Y, Cheng J. Deciphering the Role of PEGylation on the Lipid Nanoparticle-Mediated mRNA Delivery to the Liver. ACS Nano. 2025 Feb 3. doi:10.1021/acsnano.4c09399. PMID: 39899798. View Source
• [2] Wang C, Cheng X, Sui Y, Luo X, Jiang G, Wang Y, Huang Z, She Z, Deng Y. A noticeable phenomenon: thiol terminal PEG enhances the immunogenicity of PEGylated emulsions injected intravenously or subcutaneously into rats. Eur J Pharm Biopharm. 2013 Nov;85(3 Pt A):744-751. doi:10.1016/j.ejpb.2013.10.002. PMID: 24129310. View Source

DSPE-PEG-NH2 Comparative Performance Evidence

Amine vs. Methoxy End-Group: Enhanced Liver mRNA Delivery

In a controlled LNP study where PEGylated lipid molar ratio was fixed at 1.5% and PEG molecular weight held constant at 2000 Da, switching the PEG terminal group from methoxy (–OCH3) to amine (–NH2) on the DSPE-PEG component dramatically increased liver mRNA delivery 2–3‑fold [1]. The amine terminus accelerated de-PEGylation (PEG shedding from the LNP surface), which enhanced LNP–hepatocyte interaction and hepatic deposition. This effect was observed in vivo in mice using LNPs formulated with DLin-MC3-DMA, DSPC, and cholesterol as co-excipients [1]. The methoxy-terminated control (DSPE-PEG-OCH3), by contrast, retained PEG longer, conferring extended circulation but significantly lower liver accumulation.

Liver mRNA delivery

Head-to-head

2–3× higher vs. methoxy-terminated in mouse LNP

Supports liver-targeted mRNA delivery research context

Constant PEG MW (2000 Da) and 1.5 mol%; DLin-MC3-DMA/DSPC/cholesterol LNP

Evidence Dimension	In vivo liver mRNA delivery efficiency (fold-change vs. methoxy baseline)
Target Compound Data	DSPE-PEG-NH2 (amine-terminated): 2–3× higher liver mRNA delivery relative to methoxy baseline
Comparator Or Baseline	DSPE-PEG-OCH3 (methoxy-terminated): baseline (1×) liver delivery; longest PEG retention on LNP surface
Quantified Difference	2–3‑fold increase in liver mRNA delivery for NH2-terminated vs. OCH3-terminated DSPE-PEG
Conditions	LNP formulation: DLin-MC3-DMA / DSPC / cholesterol; PEG-lipid at 1.5 mol%; PEG MW 2000 Da; in vivo mouse model; end-group comparison at constant PEG architecture. Source: Gao et al., ACS Nano, 2025.

Why This Matters

For liver-targeted mRNA or gene therapies where high hepatic deposition is the goal, DSPE-PEG-NH2 provides a quantifiable delivery advantage over the standard methoxy-terminated DSPE-PEG that cannot be achieved by simply adjusting PEG chain length or lipid anchor.

• [1] Gao M, Zhong J, Liu X, Zhao Y, Zhu D, Shi X, Xu X, Zhou Q, Xuan W, Zhang Y, Zhou Y, Cheng J. Deciphering the Role of PEGylation on the Lipid Nanoparticle-Mediated mRNA Delivery to the Liver. ACS Nano. 2025 Feb 3. doi:10.1021/acsnano.4c09399. PMID: 39899798. Also reported via: Polymer.cn news summary (2025-02-05), 'Replacing PEG terminal group from methoxy to carboxyl or amine accelerated PEG shedding and enhanced LNP–hepatocyte interaction, increasing liver mRNA delivery efficiency 2–3 fold.' View Source

Rapid Blood Clearance with Amine-Terminated PEG

A head-to-head in vivo comparison in rats of PEG-coated emulsions prepared with DSPE-PEG bearing five different terminal groups demonstrated a clear half-life ranking: DE-OCH3 (methoxy) > DE-SH (thiol) > DE-COOH (carboxyl) >> DE-NH2 (amino) ≈ DE-OH (hydroxyl). After a single intravenous injection, the amino-terminated emulsion (DE-NH2) was rapidly cleared from blood circulation, while the methoxy-terminated emulsion (DE-OCH3) exhibited the longest prolonged half-life [1]. This rank order was independent of PEG molecular weight or lipid anchor composition, confirming that the terminal group alone is a dominant determinant of systemic exposure.

Blood clearance rank

Head-to-head

OCH3 > SH > COOH >> NH2 ≈ OH

Supports PK endpoint selection for nanocarrier studies

Rat PEG-emulsion IV model; terminal group drives half-life, not PEG length

Evidence Dimension	In vivo blood circulation half-life (qualitative rank order) after single IV injection in rats
Target Compound Data	DE-NH2 (DSPE-PEG-amine emulsion): rapid blood clearance, among the shortest half-lives of all end-group variants tested
Comparator Or Baseline	DE-OCH3 (DSPE-PEG-methoxy): longest half-life; DE-SH and DE-COOH: intermediate half-lives; DE-OH: rapid clearance (similar to DE-NH2)
Quantified Difference	Qualitative rank order: OCH3 > SH > COOH >> NH2 ≈ OH. DE-NH2 and DE-OH were both rapidly removed, contrasting sharply with the prolonged circulation of DE-OCH3.
Conditions	PEG-coated emulsions (DE) in rats; single intravenous injection; five terminal groups compared (OCH3, OH, NH2, COOH, SH) on DSPE-PEG. Source: Wang et al., Eur J Pharm Biopharm, 2013.

Why This Matters

DSPE-PEG-NH2 is contra-indicated for applications requiring maximal circulation persistence (where DSPE-PEG-OCH3 is superior), but is mechanistically advantageous when rapid de-PEGylation, hepatic clearance, or avoidance of the Accelerated Blood Clearance (ABC) phenomenon upon repeat dosing is desired.

• [1] Wang C, Cheng X, Sui Y, Luo X, Jiang G, Wang Y, Huang Z, She Z, Deng Y. A noticeable phenomenon: thiol terminal PEG enhances the immunogenicity of PEGylated emulsions injected intravenously or subcutaneously into rats. Eur J Pharm Biopharm. 2013 Nov;85(3 Pt A):744-751. doi:10.1016/j.ejpb.2013.10.002. PMID: 24129310. View Source

Positive Surface Charge for Electrostatic Complexation

DSPE-PEG-NH2-modified liposomes exhibit a zeta potential of +10 to +25 mV at physiological pH (6.5–7.4, typical PBS buffer) due to protonation of the terminal amine to –NH3⁺ [1]. In contrast, DSPE-PEG-OCH3 (methoxy-terminated) liposomes are near-neutral under identical conditions (class-level knowledge, as the methoxy group is non-ionizable). This positive surface charge enables electrostatic complexation with negatively charged nucleic acids (siRNA, DNA, mRNA) and negatively charged surfaces (graphene oxide, tumor cell membranes) without requiring additional cationic lipids [1]. At alkaline pH (>9), the amine deprotonates, shifting the surface toward neutrality – a pH-responsive charge transition that DSPE-PEG-OCH3 cannot provide.

Zeta potential

Supplier data

+10 to +25 mV at pH 6.5–7.4

Supports electrostatic nucleic acid complexation studies

PBS buffer; charge tunable by molar ratio and helper lipids

Evidence Dimension	Surface zeta potential at physiological pH (6.5–7.4, PBS)
Target Compound Data	DSPE-PEG-NH2-modified liposomes: +10 to +25 mV (amine protonated to –NH3⁺)
Comparator Or Baseline	DSPE-PEG-OCH3-modified liposomes: ~0 mV (near-neutral, methoxy non-ionizable). Class-level inference based on established PEG-lipid surface charge behavior.
Quantified Difference	Approximately +10 to +25 mV positive shift for NH2-terminated vs. near-neutral for OCH3-terminated
Conditions	Liposomal formulations; PBS buffer pH 6.5–7.4; zeta potential measured by electrophoretic light scattering. Source: Xi'an Ruixi Biotech technical datasheet (physiological pH range). Comparator charge behavior is class-level inference.

Why This Matters

Users formulating nucleic acid-loaded nanocarriers can exploit the intrinsic positive charge of DSPE-PEG-NH2 to simplify formulation (potentially reducing or eliminating separate cationic lipid requirements), a capability absent in neutral DSPE-PEG-OCH3 and anionic DSPE-PEG-COOH.

• [1] Xi'an Ruixi Biotech. Technical Datasheet: DSPE-PEG-NH2 Surface Charge and Zeta Potential Analysis. Published 2025-05-23. Reports zeta potential range of +10 to +25 mV at pH 6.5–7.4 (PBS), with pH-dependent charge modulation. View Source

Multi-Mechanism Amine Bioconjugation vs. Single-Mechanism Alternatives

The primary amine of DSPE-PEG-NH2 reacts with NHS esters (amide bond formation, >95% coupling efficiency within 30 minutes at room temperature, pH 7.0–8.5) , carboxylic acids via EDC/NHS activation, aldehydes via reductive amination (stable C–N bond), epoxides, and isothiocyanates . This multi-mechanism reactivity contrasts sharply with DSPE-PEG-Mal, which reacts exclusively with free thiols (–SH) to form thioether bonds [1], and DSPE-PEG-NHS, which reacts exclusively with amine-containing targets (creating competition if the target itself bears the amine) [1]. The amine group thus functions as a universal conjugation platform: it can couple to carboxylated targeting peptides (e.g., cRGD), carboxylated antibodies, carboxylated hyaluronic acid, or fluorescent dyes bearing NHS esters – all without requiring thiol engineering or risking homobifunctional crosslinking.

Bioconjugation scope

Class-level

>5 reaction pathways; NHS ester >95% in 30 min

Enables broad ligand-conjugation research without thiol engineering

Aqueous buffer pH 7.0–8.5; EDC/NHS or reductive amination applicable

Evidence Dimension	Chemical reaction scope (number of distinct coupling chemistries accessible)
Target Compound Data	DSPE-PEG-NH2: >5 reaction pathways (NHS ester, carboxylic acid/EDC, aldehyde/reductive amination, epoxide, isothiocyanate). NHS ester coupling efficiency >95% in 30 min at RT.
Comparator Or Baseline	DSPE-PEG-Mal: 1 pathway (thiol-specific Michael addition). DSPE-PEG-NHS: 1 pathway (amine-specific on target molecule). DSPE-PEG-OCH3: 0 bioconjugation pathways (inert terminus).
Quantified Difference	>5 accessible coupling chemistries for NH2 vs. 1 for Mal, 1 for NHS, 0 for OCH3. Conjugation efficiency >95% for NHS ester coupling (NH2).
Conditions	Reaction conditions: aqueous buffer pH 7.0–8.5 for NHS ester; EDC/NHS for carboxylic acid coupling; NaBH3CN for reductive amination. Class-level inference based on established amine, maleimide, and NHS ester organic chemistry.

Why This Matters

Procurement of DSPE-PEG-NH2 provides a single reactive lipid platform capable of conjugating virtually any carboxyl-containing or NHS-ester-activated targeting ligand without requiring thiol engineering or changing lipid reagent for each new targeting strategy.

• [1] CSDN Blog. Functional Comparison of DSPE-PEG-Mal, DSPE-PEG-NH2, and DSPE-PEG-NHS. Describes differential reaction specificity: Mal reacts with –SH only; NHS reacts with –NH2 on target; NH2 reacts with –COOH and other electrophiles. Published 2025-05-07. View Source

pH-Responsive Protonation for Endosomal Escape

The terminal amine of DSPE-PEG-NH2 has a reported pKa of ~9.0–9.5 . At endosomal pH (5.0–6.0), the amine is fully protonated (–NH3⁺), contributing to the 'proton sponge' effect that can facilitate endosomal membrane destabilization and cargo release into the cytoplasm. This pH-dependent charge transition is absent in DSPE-PEG-OCH3 (non-ionizable methoxy group) and DSPE-PEG-OH (hydroxyl, pKa ~15, effectively non-protonatable at physiological pH ranges). While direct quantitative measurements of endosomal escape efficiency attributable specifically to the DSPE-PEG-NH2 amine remain limited in the current literature, the mechanistic basis is well-established for amine-bearing polymers and lipids in intracellular delivery .

Amine pKa

Data to verify

pKa ~9.0–9.5; fully protonated at endosomal pH

May support endosomal escape mechanism research

Mechanistic inference; limited direct escape quantification

Evidence Dimension	Ionizable group pKa and pH-responsive charge transition capability
Target Compound Data	DSPE-PEG-NH2: amine pKa ~9.0–9.5; fully protonated at endosomal pH 5.0–6.0; capable of pH-responsive charge switch
Comparator Or Baseline	DSPE-PEG-OCH3: no ionizable group (permanently neutral). DSPE-PEG-OH: pKa ~15 (effectively non-protonatable at physiological/endosomal pH).
Quantified Difference	pKa difference: NH2 (~9.0–9.5) enables >99% protonation at pH 5.0 vs. <0.01% protonation for OH at pH 5.0. Quantitative endosomal escape data for DSPE-PEG-NH2 specifically is not yet available from direct comparative studies.
Conditions	Calculated protonation states based on Henderson-Hasselbalch equation using reported pKa values. Endosomal pH range 5.0–6.0 per established cell biology. Source: Qiyuebio technical data (pKa); mechanistic inference.

Why This Matters

For intracellular delivery applications (siRNA, mRNA, gene editing cargoes), the intrinsic pH-responsive protonation of DSPE-PEG-NH2 provides a biophysical mechanism for endosomal escape that non-ionizable PEG termini cannot offer, potentially reducing dependence on separate endosomolytic additives.

DSPE-PEG-NH2 Optimal Application Scenarios

Liver-Targeted mRNA Delivery via Active De-PEGylation

For mRNA delivery systems where the therapeutic goal is maximized hepatocyte transfection rather than prolonged systemic circulation, DSPE-PEG-NH2 should be selected over DSPE-PEG-OCH3. Evidence from Gao et al. (ACS Nano, 2025) demonstrates that the amine terminus accelerates de-PEGylation and enhances LNP–hepatocyte interaction, yielding a 2–3‑fold increase in liver mRNA delivery compared to methoxy-terminated PEG-lipid at identical molar ratio (1.5 mol%) and PEG length (2000 Da) [1]. Formulators should pair DSPE-PEG-NH2 with ionizable lipids (e.g., DLin-MC3-DMA) and expect faster blood clearance with concomitantly higher hepatic accumulation – a profile well-suited to liver-centric gene therapies, metabolic disease targets, and hepatocyte-directed genome editing applications.

Covalent Ligand Conjugation for Active Targeting

When the experimental design demands covalent attachment of carboxyl-containing targeting ligands (antibodies, RGD peptides, aptamers, hyaluronic acid) to the nanocarrier surface, DSPE-PEG-NH2 is the appropriate procurement choice over DSPE-PEG-OCH3 (inert), DSPE-PEG-Mal (thiol-only), or DSPE-PEG-COOH (requires amine on ligand). The amine group reacts with NHS esters at >95% efficiency within 30 min at room temperature (pH 7.0–8.5), and with carboxylic acids via EDC/NHS activation, forming stable amide bonds without requiring thiol engineering or risking homobifunctional crosslinking . A validated example is the anti-VEGFR-2 antibody-conjugated docetaxel nanostructured lipid carrier system of Liu et al. (Mol Pharm, 2011), which employed DSPE-PEG-NH2 as the linker to achieve >95% drug encapsulation and targeted antitumor efficacy superior to non-targeted controls [2].

Nucleic Acid Complexation Without Extra Cationic Excipients

DSPE-PEG-NH2 can serve dual roles as both PEGylated stabilizer and electrostatic complexation agent for negatively charged nucleic acid cargoes. Its positive zeta potential (+10 to +25 mV at pH 6.5–7.4) enables direct electrostatic binding to siRNA, DNA, or mRNA phosphate backbones [3]. This property potentially simplifies LNP/lipoplex formulations by reducing or eliminating the need for separate cationic lipids in certain design spaces. Formulators should note that the positive charge magnitude can be tuned by adjusting the DSPE-PEG-NH2 molar percentage (5–20 mol%) and by co-formulating with neutral or anionic helper lipids. At ~15 mol% amine density, surface charge approaches neutrality, optimizing serum stability while retaining nucleic acid complexation capacity .

Rapid-Clearance Nanocarrier Designs

In applications where extended systemic exposure poses toxicity risks, or where rapid hepatic clearance is therapeutically intended, DSPE-PEG-NH2 is functionally superior to DSPE-PEG-OCH3. The Wang et al. (Eur J Pharm Biopharm, 2013) head-to-head rat study established that amine-terminated PEG emulsions are rapidly cleared from circulation, in stark contrast to methoxy-terminated emulsions which exhibit the longest half-life [4]. This property is mechanistically linked to de-PEGylation kinetics rather than PEG length or lipid anchor composition, making the amine terminus an intentional design choice for short-circulation formulations, repeat-dosing regimens seeking to avoid ABC phenomenon complications, or diagnostic imaging agents requiring rapid background clearance.

Application

Selection Property

Validation Focus

Liver-targeted mRNA delivery research

End-group de-PEGylation kinetics

Liver accumulation and mRNA expression endpoints

Covalent ligand conjugation for active targeting studies

Multi-chemistry amine conjugation

Ligand coupling efficiency and targeting validation

Nucleic acid complexation in LNP design

Positive zeta potential and charge tuning

Zeta potential and complexation efficiency

Rapid-clearance nanocarrier pharmacokinetics

Clearance half-life rank order

PK profile and ABC phenomenon avoidance

• [1] Gao M, Zhong J, Liu X, Zhao Y, Zhu D, Shi X, Xu X, Zhou Q, Xuan W, Zhang Y, Zhou Y, Cheng J. Deciphering the Role of PEGylation on the Lipid Nanoparticle-Mediated mRNA Delivery to the Liver. ACS Nano. 2025 Feb 3. doi:10.1021/acsnano.4c09399. PMID: 39899798. View Source
• [2] Liu D, Liu F, Liu Z, Wang L, Zhang N. Tumor Specific Delivery and Therapy by Double-Targeted Nanostructured Lipid Carriers with Anti-VEGFR-2 Antibody. Mol Pharm. 2011 Dec 5;8(6):2291-2301. doi:10.1021/mp200402e. DSPE-PEG-NH2 used as linker; tNLC particle size 168 nm; encapsulation efficiency >95%; drug loading 5.55 ± 0.06% (w/w); average ligand coupling efficiency 3.34 ± 2.63%. View Source
• [3] Xi'an Ruixi Biotech. Technical Datasheet: DSPE-PEG-NH2 Zeta Potential Analysis. Zeta potential +10 to +25 mV at pH 6.5–7.4 (PBS). Published 2025-05-23. View Source
• [4] Wang C, Cheng X, Sui Y, Luo X, Jiang G, Wang Y, Huang Z, She Z, Deng Y. A noticeable phenomenon: thiol terminal PEG enhances the immunogenicity of PEGylated emulsions injected intravenously or subcutaneously into rats. Eur J Pharm Biopharm. 2013 Nov;85(3 Pt A):744-751. doi:10.1016/j.ejpb.2013.10.002. PMID: 24129310. View Source